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Compound of Interest

Compound Name: Acrylodan

CAS No.: 86636-92-2

Cat. No.: B149167

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acrylodan, or 6-acryloyl-2-dimethylaminonaphthalene, is a thiol-reactive fluorescent probe

renowned for its sensitivity to the polarity of its local environment.[1][2] This property makes it

an invaluable tool in biochemistry and biophysics for investigating protein structure, dynamics,

and interactions.[3] When Acrylodan reacts with a thiol group, such as the side chain of a

cysteine residue in a protein, its fluorescence quantum yield is significantly enhanced.[2] The

emitted light's wavelength and intensity are highly dependent on the dipolarity of the

surrounding microenvironment.[1] Specifically, in a non-polar, hydrophobic environment,

Acrylodan exhibits a blue-shifted emission spectrum and increased fluorescence intensity,

whereas in a polar, aqueous environment, the emission is red-shifted and of lower intensity.[4]

This solvatochromism allows researchers to probe conformational changes in proteins, monitor

ligand binding, and characterize the hydrophobicity of specific protein domains.[3][5]
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Acrylodan's utility stems from its 2-dimethylaminonaphthalene fluorophore coupled to an

acryloyl group. The acryloyl moiety serves as a reactive handle that specifically forms a stable

thioether bond with the sulfhydryl group of cysteine residues via a Michael addition reaction.[6]

While primarily thiol-selective, under certain conditions, Acrylodan has been observed to react

with other nucleophilic residues, such as lysine, a factor to consider in experimental design.[7]

The key to Acrylodan's function as an environmental sensor lies in the intramolecular charge

transfer characteristics of its excited state. Upon excitation, there is a significant change in the

dipole moment of the fluorophore. The extent to which the surrounding solvent molecules can

reorient to stabilize this excited state dipole dictates the energy of the emitted photon. In polar

solvents, this stabilization is more significant, leading to a lower energy (red-shifted) emission.

Conversely, in non-polar environments, the lack of stabilization results in a higher energy (blue-

shifted) emission.

Quantitative Data Presentation
The following tables summarize the key quantitative properties of Acrylodan, providing a

reference for experimental design and data analysis.

Table 1: Physicochemical and Spectroscopic Properties of Acrylodan

Property Value Reference

Molecular Weight 225.29 g/mol [1]

Molar Extinction Coefficient (at

385 nm)
18,500 M⁻¹cm⁻¹ [1]

Excitation Maximum (typical) ~360-390 nm [4]

Emission Maximum
Varies with solvent polarity

(see Table 2)
[4]

Table 2: Fluorescence Emission Maxima of Acrylodan Adducts in Various Solvents
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Solvent Emission Maximum (λmax) Reference

Water 525 nm [4]

Methanol
Not explicitly stated, but blue-

shifted from water
[4]

Acetonitrile
Not explicitly stated, but blue-

shifted from water
[4]

Chloroform
Not explicitly stated, but blue-

shifted from water
[4]

Toluene
Not explicitly stated, but blue-

shifted from water
[4]

Note: The exact emission maximum can vary depending on the specific adduct and

experimental conditions.

Experimental Protocols
I. Protein Labeling with Acrylodan
This protocol provides a general guideline for labeling a protein with Acrylodan at a specific

cysteine residue. Optimization may be required for different proteins.

Materials:

Protein of interest with at least one accessible cysteine residue

Acrylodan

Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF) for dissolving Acrylodan

Labeling buffer (e.g., 50 mM Tris-HCl, pH 7.4)

Size-exclusion chromatography column (e.g., Sephadex G-25) for removing excess dye

Dialysis tubing
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Procedure:

Protein Preparation: Ensure the protein is in a suitable buffer, free of any thiol-containing

reagents like DTT or β-mercaptoethanol. If necessary, perform a buffer exchange using

dialysis or a desalting column.

Acrylodan Stock Solution: Prepare a stock solution of Acrylodan (e.g., 10-20 mM) in

anhydrous DMSO or DMF.

Labeling Reaction:

To the protein solution, add a 5- to 20-fold molar excess of the Acrylodan stock solution.

[1] The optimal ratio should be determined empirically.

Incubate the reaction mixture in the dark at 4°C or room temperature for a duration

ranging from 2 hours to overnight. The progress of the reaction can be monitored by the

development of a blue-green fluorescence.

Removal of Unreacted Dye: Separate the labeled protein from the unreacted Acrylodan
using a size-exclusion chromatography column equilibrated with the desired storage buffer.

Alternatively, dialysis can be performed against the storage buffer.

Determination of Labeling Efficiency:

Measure the absorbance of the labeled protein at 280 nm and at the absorbance

maximum of Acrylodan (around 370-390 nm).

Calculate the protein concentration using its extinction coefficient at 280 nm.

Calculate the concentration of bound Acrylodan using its extinction coefficient (18,500

M⁻¹cm⁻¹ at 385 nm).[1]

The degree of labeling is the molar ratio of Acrylodan to the protein.

II. Fluorescence Spectroscopy of Acrylodan-Labeled
Proteins
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This protocol outlines the steps for acquiring fluorescence emission spectra of an Acrylodan-

labeled protein to study conformational changes.

Materials:

Acrylodan-labeled protein

Spectrofluorometer

Quartz cuvette

Buffer for the experiment

Ligands, denaturants, or other molecules to induce conformational changes

Procedure:

Instrument Setup:

Set the excitation wavelength to a value between 360 nm and 390 nm.

Set the emission scan range from approximately 400 nm to 600 nm.

Adjust the excitation and emission slit widths to optimize the signal-to-noise ratio.

Sample Preparation: Prepare a dilute solution of the Acrylodan-labeled protein in the

experimental buffer. The concentration should be low enough to avoid inner filter effects.

Baseline Correction: Record the emission spectrum of the buffer alone to obtain a baseline.

Spectrum Acquisition:

Record the fluorescence emission spectrum of the Acrylodan-labeled protein in its native

state.

Induce a conformational change by adding a ligand, changing the temperature, or

introducing a denaturant.

Record the emission spectrum after the conformational change has occurred.
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Data Analysis:

Subtract the buffer baseline from the protein spectra.

Compare the emission spectra before and after the conformational change.

Analyze the changes in fluorescence intensity and the shift in the emission maximum

(λmax). A blue shift in λmax indicates that the Acrylodan probe has moved to a more

hydrophobic environment, while a red shift suggests exposure to a more polar (aqueous)

environment.
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Caption: Workflow for labeling a protein with Acrylodan.
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Caption: Principle of Acrylodan as a sensor of protein microenvironment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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